Cas no 2243512-13-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid
• CAS No: 2243512-13-0
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5174695
• PubChem ID: 165718878
• Update Time: 2025-06-07

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]-
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid

• Inchi： 1S/C24H21NO5/c26-23(27)13-14-29-17-11-9-16(10-12-17)25-24(28)30-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22H,13-15H2,(H,25,28)(H,26,27)
• InChI Key： DQFXAGZNYRFLOC-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C=C1

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic Acid (CAS No. 2243512-13-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid, identified by its CAS number 2243512-13-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl group and an amino phenoxypropanoic acid moiety, contribute to its unique chemical properties and potential therapeutic applications.

The fluoren-9-ylmethoxycarbonyl group is a key structural element that enhances the compound's solubility and stability, which are critical factors in drug design. This group is also known for its ability to interact with biological targets in a specific manner, which can be leveraged to develop targeted therapies. In contrast, the amino phenoxypropanoic acid moiety introduces a polar and hydrophilic region, which can improve the compound's bioavailability and pharmacokinetic profile. The combination of these structural features makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the fluoren-9-ylmethoxycarbonyl group can form stable complexes with enzymes and receptors, suggesting its potential as an inhibitor or modulator of various biological pathways. Additionally, the amino phenoxypropanoic acid moiety has been found to enhance binding affinity through hydrogen bonding and hydrophobic interactions, further supporting its role in drug design.

In the context of current research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid has been investigated for its potential applications in treating inflammatory diseases, neurodegenerative disorders, and cancer. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in these conditions. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of pro-inflammatory mediators. Furthermore, its ability to interact with specific receptors has led to investigations into its potential as an anti-cancer agent.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-ylmethoxycarbonyl group typically involves a protection-deprotection strategy to ensure regioselectivity and high yield. Similarly, the incorporation of the amino phenoxypropanoic acid moiety requires careful consideration of functional group transformations to achieve the desired structure without unintended side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacological profile of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid has been extensively studied in vitro and in vivo. In cell-based assays, this compound has exhibited potent activity against various disease models, including inflammation-induced cell death and tumor growth. Animal studies have further supported these findings by demonstrating significant therapeutic effects without notable toxicities. These results have positioned this compound as a promising candidate for further clinical development.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure efficacy and safety. In this regard, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid has been subjected to various pharmacokinetic studies to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies have provided valuable insights into how modifications to its structure can improve its bioavailability and reduce potential side effects. For example, alterations to the fluoren-9-ylmethoxycarbonyl group have been explored to enhance metabolic stability while maintaining biological activity.

The growing interest in targeted therapies has also driven research into 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxypropanoic acid as a lead compound for drug development. By leveraging its unique structural features, researchers aim to design molecules that specifically interact with disease-causing targets while minimizing off-target effects. This approach aligns with the broader trend in pharmaceutical research towards precision medicine, where treatments are tailored to individual patients based on their specific genetic and molecular profiles.

Future directions in the study of 3-4-((9H-fluoren)-9 -ylmethylcarbonylamino)phenoxypropanoic acid include exploring its mechanism of action in greater detail and investigating novel derivatives with enhanced therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the detailed interactions between this compound and its biological targets. Additionally, computational methods are being used to predict how structural modifications will affect its biological activity.

The integration of artificial intelligence (AI) into drug discovery has also accelerated the development process for compounds like 3-((*) -fluorenylmethylcarbonylamino)phenoxypropanoic acid. AI algorithms can analyze vast datasets rapidly, identifying promising candidates for further study based on their structural features and predicted biological activity. This high-throughput screening approach has significantly reduced the time required to identify lead compounds for clinical development.

In conclusion,3-((*) -fluorenylmethylcarbonylamino)phenoxypropanoic acid (CAS No. 2243512 -13 -0 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical findings , make it an attractive candidate for further development . As research continues , it is likely that new applications for this compound will be discovered , contributing to advances in medicine .